Cas no 1804731-32-5 (6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine)

• Product Name: 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine
• CAS No: 1804731-32-5
• MF: C₈H₄ClF₂IN₂
• MW: 328.485039710999
• CID: 4875056
• Update Time: 2025-06-12

6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C8H4ClF2IN2/c9-2-4-1-5(12)7(8(10)11)6(3-13)14-4/h1,8H,2H2
• InChI Key： FPLURAAOWDROBJ-UHFFFAOYSA-N
• SMILES： IC1=CC(CCl)=NC(C#N)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine

Introduction to 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804731-32-5)

6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine, identified by its Chemical Abstracts Service number CAS No. 1804731-32-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The structural features of this molecule, including its chloromethyl, cyano, difluoromethyl, and iodopyridine substituents, contribute to its unique chemical properties and potential utility in synthetic chemistry.

The chloromethyl group (–CH₂Cl) introduces a reactive site that can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial for constructing more complex molecular architectures. This functionality makes the compound a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. The presence of the cyano group (–CN) further enhances its reactivity, enabling participation in condensation reactions and serving as a precursor for other functional groups. Additionally, the difluoromethyl group (–CF₂) is known to influence the metabolic stability and binding affinity of molecules, making it a popular modification in drug design.

The iodopyridine moiety (–I attached to a pyridine ring) is particularly noteworthy due to its role as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in modern organic synthesis, allowing for the efficient construction of biaryl structures, which are prevalent in many bioactive compounds. The combination of these substituents on the pyridine core makes 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine a multifaceted building block with broad applications.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of this compound has been investigated for its potential role in modulating various biological pathways. For instance, studies have suggested that pyridine-based molecules can interact with target proteins involved in inflammation, cancer, and neurodegenerative diseases. The electron-withdrawing nature of the cyano and chloromethyl groups, coupled with the electron-donating effect of the difluoromethyl group, may fine-tune the electronic properties of the molecule, influencing its binding interactions.

One of the most compelling aspects of 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine is its utility as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its reactivity to synthesize derivatives with enhanced biological activity. For example, modifications at the chloromethyl position have led to compounds with improved efficacy against certain enzymatic targets. Similarly, variations around the iodopyridine core have yielded molecules with altered pharmacokinetic profiles, making them more suitable for clinical applications.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are widely used as intermediates in pesticide formulations due to their ability to interact with biological systems at low concentrations. The presence of multiple functional groups in 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine allows for fine-tuning its properties to meet specific agricultural needs. For instance, incorporating fluorinated groups can enhance resistance to degradation under environmental conditions, while maintaining or improving insecticidal activity.

Advances in synthetic methodologies have further expanded the potential applications of this compound. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve purity standards, ensuring that researchers can reliably incorporate this intermediate into their synthetic pathways. The ability to rapidly access complex derivatives from simple starting materials like 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine has accelerated drug discovery efforts significantly.

The role of computational chemistry in designing and optimizing derivatives of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how different substituents will influence biological activity before conducting expensive wet-lab experiments. By integrating experimental data with computational insights, scientists can rationally design analogs with improved properties. This interdisciplinary approach has been instrumental in identifying lead compounds for further development.

Future research directions may focus on exploring new synthetic routes and expanding the scope of applications for 6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine. For instance, investigating its use in material science could uncover novel applications beyond pharmaceuticals and agrochemicals. The unique electronic properties conferred by its substituents may make it useful in developing organic semiconductors or luminescent materials.

In conclusion,6-(Chloromethyl)-2-cyano-3-(difluoromethyl)-4-iodopyridine (CAS No. 1804731-32-5) represents a versatile and valuable building block with significant potential across multiple industries. Its structural features enable diverse chemical transformations and biological interactions, making it an indispensable tool for researchers striving to develop innovative solutions in medicine and agriculture.